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Compound of Interest

Compound Name: 4-Chlorodibenzofuran

Cat. No.: B1201407 Get Quote

An In-depth Technical Guide to 4-Chlorodibenzofuran

This technical guide provides a comprehensive overview of 4-chlorodibenzofuran, including

its chemical properties, toxicological data, relevant signaling pathways, and experimental

protocols for its analysis. This document is intended for researchers, scientists, and

professionals in the field of drug development and environmental science.

Chemical and Physical Properties
4-Chlorodibenzofuran is a monochlorinated derivative of dibenzofuran. Dibenzofuran itself is

a heterocyclic organic compound with two benzene rings fused to a central furan ring. The

class of chlorodibenzofurans (CDFs) includes 135 possible isomers, with the toxicity and

properties varying based on the number and position of chlorine atoms.[1][2][3][4] Due to the

difficulty in separating and isolating individual congeners, detailed experimental data for many

specific CDFs are limited.[1][3][4]

Below is a summary of the available quantitative data for 4-chlorodibenzofuran.
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Property Value

CAS Number 74992-96-4

Molecular Formula C₁₂H₇ClO

Molecular Weight 202.64 g/mol [5]

Mutagenicity
Practically non-mutagenic in S. typhimurium

TA98 and TA100[6]

Toxicological Information
The toxicity of chlorinated dibenzofurans is largely mediated through the aryl hydrocarbon

receptor (AhR), a ligand-activated transcription factor.[7][8][9][10] The binding of a ligand, such

as a CDF, to the AhR initiates a signaling cascade that leads to the transcription of various

genes, including those for xenobiotic metabolizing enzymes like cytochrome P450s.[9]

A study on the mutagenicity of the four monochlorodibenzofuran isomers (1-, 2-, 3-, and 4-
chlorodibenzofuran) in Salmonella typhimurium strains TA98 and TA100 found that 4-
chlorodibenzofuran was "practically non-mutagenic".[6] In the same study, 1-

chlorodibenzofuran was also found to be practically non-mutagenic, while 2-chlorodibenzofuran

was weakly mutagenic, and 3-chlorodibenzofuran was markedly mutagenic.[6]

Signaling Pathway
The primary signaling pathway associated with the toxicity of many chlorinated dibenzofurans

is the Aryl Hydrocarbon Receptor (AhR) pathway.
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Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Experimental Protocols
The analysis of chlorinated dibenzofurans, including 4-chlorodibenzofuran, in environmental

and biological samples typically requires highly sensitive and specific analytical methods due to

their low concentrations and the complexity of the sample matrices.[11][12]

General Analytical Workflow
A common approach for the analysis of chlorodibenzofurans involves the following steps:

Sample Preparation and Extraction:

The sample (e.g., soil, water, tissue) is first prepared, which may involve homogenization,

drying, or grinding.

Extraction of the analytes from the sample matrix is typically performed using methods like

Soxhlet extraction or pressurized fluid extraction with organic solvents.

Cleanup:

The crude extract contains many interfering compounds that need to be removed before

instrumental analysis.

Cleanup is often a multi-step process using various chromatography techniques, such as

column chromatography with silica gel, alumina, or carbon.

Instrumental Analysis:

The primary technique for the determination of chlorodibenzofurans is Gas

Chromatography-Mass Spectrometry (GC-MS).[12][13]

High-resolution gas chromatography (HRGC) is used to separate the different congeners.

High-resolution mass spectrometry (HRMS) provides the high selectivity and sensitivity

needed to detect the low levels of these compounds.
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Isotope dilution is often used for quantification, where a known amount of a labeled

internal standard (e.g., ¹³C₁₂-labeled) is added to the sample before extraction.

Specific Methodologies
The U.S. Environmental Protection Agency (EPA) provides detailed methods for the analysis of

dioxins, furans, and other persistent organic pollutants. These methods, such as EPA Method

1613, provide specific guidance on sample preparation, extraction, cleanup, and instrumental

analysis for chlorinated dibenzo-p-dioxins and dibenzofurans in various matrices.[14]

Synthesis of 4-Chlorodibenzofuran
While specific, detailed laboratory synthesis procedures for 4-chlorodibenzofuran are not

readily available in the public domain, general synthetic routes for dibenzofuran derivatives can

be adapted. One common approach involves the palladium-catalyzed cyclization of o-iododiaryl

ethers. Other methods for the synthesis of the dibenzofuran core include reactions of o-

iodoanilines or o-iodophenols with silyl aryl triflates followed by cyclization.[15] The synthesis of

specific chlorinated congeners can be achieved by using appropriately chlorinated starting

materials or by direct chlorination of the parent dibenzofuran, though the latter may result in a

mixture of isomers requiring separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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